Cas no 1361583-56-3 (2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361583-56-3
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4967768
• Update Time: 2025-10-28

2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-9-2-1-8(11(15)12(9)16)10-7(3-5-18)4-6-19-13(10)17/h1-2,4,6H,3H2
• InChI Key： HLXDKPVGQOENHZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=CC=1CC#N)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 4.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile

Introduction to 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361583-56-3) and Its Applications in Modern Chemical Biology

2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile, identified by the chemical abstracts service number 1361583-56-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by a pyridine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of a fluorine atom at the 2-position and a 2,3,4-trichlorophenyl group at the 3-position introduces unique electronic and steric properties, making it a valuable building block for the synthesis of bioactive molecules.

The fluorine atom in 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorinated aromatic systems are well-documented for their ability to enhance metabolic stability, improve binding affinity, and influence drug distribution. In recent years, there has been a surge in research focusing on the incorporation of fluorine into drug candidates due to its profound impact on molecular interactions. The trichlorophenyl moiety further contributes to the compound's complexity by introducing three chlorine atoms, which can serve as handles for further functionalization or as anchors for specific biological interactions.

Recent advancements in computational chemistry have enabled the rational design of molecules like 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile with enhanced target specificity. By leveraging machine learning algorithms and molecular docking studies, researchers can predict the binding modes of this compound to various biological targets with remarkable accuracy. This approach has been instrumental in accelerating the discovery of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes implicated in cancer progression. The acetonitrile group at the 4-position not only provides a site for further chemical modification but also influences the overall solubility and bioavailability of the molecule.

The synthesis of 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The introduction of fluorine into aromatic systems often necessitates specialized methodologies to achieve high yields and purity. One such method involves nucleophilic aromatic substitution (SNAr), where a fluorinating agent is used to displace a leaving group on the aromatic ring. The subsequent functionalization with a trichlorophenyl group typically employs palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In the realm of drug discovery, 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile serves as a versatile intermediate for constructing more complex molecules. Researchers have utilized this compound to develop inhibitors targeting kinases and other enzymes that play pivotal roles in cellular signaling pathways. For example, modifications at the 5-position or 6-position of the pyridine ring have been explored to fine-tune binding interactions with protein targets. These modifications often involve introducing additional substituents such as heterocycles or amides, which can further enhance potency and selectivity.

The impact of fluorinated pyridines on medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous clinical candidates across different therapeutic areas. The ability to fine-tune electronic properties through strategic fluorination allows for the development of drugs with improved pharmacological profiles. Additionally, the structural rigidity provided by halogenated aromatic systems contributes to high binding affinity and resistance to metabolic degradation.

As research continues to evolve, new methodologies for synthesizing and functionalizing compounds like 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile are being developed. Advances in flow chemistry and continuous manufacturing processes have made it possible to produce these complex molecules more efficiently and scalablely. These innovations are not only reducing costs but also enabling high-throughput screening campaigns that can rapidly identify promising candidates for further development.

The role of computational tools in analyzing the properties of 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile cannot be overlooked either. Software packages capable of predicting physicochemical properties such as solubility、logP、and metabolic stability are indispensable in modern drug discovery pipelines. By integrating experimental data with computational predictions，researchers can make informed decisions about which derivatives warrant further exploration.

In conclusion,2-Fluoro-3-(2，3，4-trichlorophenyl）pyridine - 4 - acetonitrile (CAS No．136158356 - 3) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents．The combination of fluorine，trichlorophenyl，and acetonitrile moieties creates a versatile scaffold that has proven fruitful for medicinal chemists．As our understanding of biological targets advances，compounds like this will continue to play a crucial role in shaping next-generation pharmaceuticals．